Cas no 87331-47-3 (Coumarin 525)

• Product Name: Coumarin 525
• CAS No: 87331-47-3
• MF: C₂₂H₁₈N₂O₃
• MW: 358.389925479889
• MDL: MFCD00358610
• CID: 3096721
• PubChem ID: 253660569
• Update Time: 2025-04-21

Coumarin 525 Chemical and Physical Properties

Names and Identifiers

• <br>10-(1,3-benzoxazol-2-yl)-2,3,6,7-tetrahydro-1H,5H,11H-pyrano[2,3-f]pyrido[3 ,2,1-ij]quinolin-11-one
• Coumarin 525
• 10-(2-Benzoxazolyl)-2,3,6,7-tetrahydro-1H,5H,11H-[1]benzopyrano[6,7,8-ij]quinolizin-11-one
• CS-0373776
• 1H,5H,11H-[1]Benzopyrano[6,7,8-ij]quinolizin-11-one,10-(2-benzoxazolyl)-2,3,6,7-tetrahydro-
• C3047
• 1H,5H,11H-[1]Benzopyrano[6,7,8-ij]quinolizin-11-one, 10-(2-benzoxazolyl)-2,3,6,7-tetrahydro-
• 10-(2-Benzoxazolyl)-2,3,6,7-tetrahydro-1H,5H,11H-[1]
• 5-(1,3-benzoxazol-2-yl)-3-oxa-13-azatetracyclo[7.7.1.02,7.013,17]heptadeca-1,5,7,9(17)-tetraen-4-one
• 3OUMARIN 525, DYE CONTENT 99
• 5-(1,3-BENZOXAZOL-2-YL)-3-OXA-13-AZATETRACYCLO[7.7.1.0(2),?.0(1)(3),(1)?]HEPTADECA-1,5,7,9(17)-TETRAEN-4-ONE
• DTXSID501122161
• 1ST164476
• 10-(Benzo[d]oxazol-2-yl)-2,3,6,7-tetrahydro-1H-pyrano[2,3-f]pyrido[3,2,1-ij]quinolin-11(5H)-one
• 87331-47-3
• D89537
• SCHEMBL15398201
• 10-(2-Benzoxazolyl)-2,3,6,7-tetrahydro-1H,5H,11H-(1)benzopyrano(6,7,8-ij)quinolizin-11-one

• MDL： MFCD00358610
• Inchi： 1S/C22H18N2O3/c25-22-16(21-23-17-7-1-2-8-18(17)26-21)12-14-11-13-5-3-9-24-10-4-6-15(19(13)24)20(14)27-22/h1-2,7-8,11-12H,3-6,9-10H2
• InChI Key： XYFLALJXCJWBPG-UHFFFAOYSA-N
• SMILES： O1C(C(C2=NC3C=CC=CC=3O2)=CC2=CC3CCCN4CCCC(=C12)C4=3)=O

Computed Properties

• Exact Mass: 358.13174244g/mol
• Monoisotopic Mass: 358.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 1
• Complexity: 650
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.6
• XLogP3: 4.3

Experimental Properties

• Melting Point: 278°C(lit.)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives